2-Chloro-2-methyl-1-(piperidin-1-yl)propan-1-one

• CAS No.: 87968-02-3
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol
• IUPAC Name: 2-chloro-2-methyl-1-piperidin-1-ylpropan-1-one
• InChI: InChI=1S/C9H16ClNO/c1-9(2,10)8(12)11-6-4-3-5-7-11/h3-7H2,1-2H3
• InChI Key: TWHINKKOKOTDLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCCCC1)Cl

Description

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)- is a chemical compound with the molecular formula C9H16ClNO and a molecular weight of 189.68244 g/mol . This compound is part of the piperidine family, which is known for its significant role in the synthesis of various pharmaceuticals and organic compounds .

Preparation Methods

The synthesis of piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)- involves several steps. One common method includes the reaction of piperidine with 2-chloro-2-methylpropionyl chloride under controlled conditions . The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium methoxide or potassium tert-butoxide, leading to the formation of substituted piperidine derivatives.

Scientific Research Applications

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)- has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Piperidine derivatives are known for their pharmacological activities, and this compound is explored for its potential therapeutic applications.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)- involves its interaction with specific molecular targets. It can act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)- can be compared with other piperidine derivatives such as:

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)-: Known for its unique substitution pattern and specific chemical properties.

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)-: Similar in structure but with different substituents, leading to varied chemical and biological activities.

Piperidine, 1-(2-chloro-2-methyl-1-oxopropyl)-: Used in different industrial applications due to its distinct reactivity and properties.